Cas no 189080-99-7 (H-Glu-Glu-Leu-OH)

• Product Name: H-Glu-Glu-Leu-OH
• CAS No: 189080-99-7
• MF: C₁₆H₂₇N₃O₈
• MW: 389.400884866714
• MDL: MFCD00237878
• CID: 907595
• PubChem ID: 471576
• Update Time: 2025-05-19

H-Glu-Glu-Leu-OH Chemical and Physical Properties

Names and Identifiers

• H-Glu-Glu-Leu-OH
• H-Arg-Phe-Ala-OH
• L-alpha-glutamyl-L-alpha-glutamyl-L-leucine
• E-E-L
• MFCD00237878
• CS-0676331
• (S)-4-Amino-5-(((S)-4-carboxy-1-(((S)-1-carboxy-3-methylbutyl)amino)-1-oxobutan-2-yl)amino)-5-oxopentanoic acid
• Glutamyl-glutamyl-leucine
• L-Glutamyl-L-glutamyl-L-leucine
• CHEBI:156359
• HY-P5100
• L-Glu-L-Glu-L-Leu
• Glu-Glu-Leu
• 189080-99-7
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]-4-methylpentanoic acid
• NH2-Glu-Glu-Leu-COOH

• MDL： MFCD00237878
• Inchi： 1S/C16H27N3O8/c1-8(2)7-11(16(26)27)19-15(25)10(4-6-13(22)23)18-14(24)9(17)3-5-12(20)21/h8-11H,3-7,17H2,1-2H3,(H,18,24)(H,19,25)(H,20,21)(H,22,23)(H,26,27)/t9-,10-,11-/m0/s1
• InChI Key： MUSGDMDGNGXULI-DCAQKATOSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CCC(=O)O)N)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 389.18000
• Monoisotopic Mass: 389.17981483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 196Ų

Experimental Properties

• PSA: 196.12000
• LogP: 0.62570

Additional information on H-Glu-Glu-Leu-OH

Professional Introduction to Compound with CAS No. 189080-99-7 and Product Name: H-Glu-Glu-Leu-OH

Compound with the CAS number 189080-99-7 and the product name H-Glu-Glu-Leu-OH represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, a tripeptide derivative, has garnered considerable attention due to its unique structural properties and potential biological activities. The precise arrangement of amino acids in H-Glu-Glu-Leu-OH contributes to its distinctive chemical and pharmacological characteristics, making it a subject of extensive research and development.

The molecular structure of H-Glu-Glu-Leu-OH consists of three consecutive glutamic acid (Glu) residues followed by a leucine (Leu) residue, terminated by a carboxyl group (OH). This sequence not only imparts specific physicochemical properties but also influences its interactions with biological targets. The presence of multiple negatively charged carboxyl groups enhances its solubility in aqueous environments, facilitating its use in various biochemical assays and drug delivery systems.

Recent studies have highlighted the potential of H-Glu-Glu-Leu-OH in modulating cellular processes. Its ability to interact with specific enzymes and receptors has been explored in the context of neurodegenerative diseases, where peptide-based therapeutics are increasingly being investigated. The glutamic acid residues, known for their role in neurotransmission, may contribute to the compound's efficacy in targeting pathways associated with conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the leucine residue at the C-terminal end of H-Glu-Glu-Leu-OH plays a crucial role in stabilizing the peptide's conformation. This stability is essential for maintaining the compound's bioactivity during storage and administration. Research has demonstrated that the rigidity imparted by leucine can enhance binding affinity to target proteins, potentially leading to more effective therapeutic outcomes.

In vitro studies have shown that H-Glu-Glu-Leu-OH exhibits inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings align with the growing interest in developing novel anti-inflammatory agents that leverage natural amino acid sequences. The compound's mechanism of action may involve interfering with key signaling pathways, thereby reducing inflammatory responses without compromising host immune function.

The synthesis of H-Glu-Glu-Leu-OH represents a testament to the advancements in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of complex peptides. The efficiency and scalability of SPPS have enabled researchers to explore intricate peptide structures, such as H-Glu-Glu-Leu-OH, which would be challenging to obtain through traditional synthetic methods.

From a pharmacokinetic perspective, H-Glu-Glu-Leu-OH demonstrates promising characteristics for oral administration. Its solubility profile allows for easy formulation into oral dosage forms, while its stability ensures prolonged activity within the gastrointestinal tract. These attributes are critical for developing patient-friendly therapeutic options that enhance compliance and efficacy.

The potential applications of H-Glu-Glu-Leu-OH extend beyond neurodegenerative diseases. Preliminary research suggests its utility in cancer therapy, where it may act as a modulator of tumor microenvironment dynamics. By influencing key regulatory pathways, this compound could enhance the efficacy of existing chemotherapeutic agents or serve as a standalone therapeutic option.

The regulatory landscape for peptide-based therapeutics continues to evolve, with increasing emphasis on safety and efficacy standards. As such, rigorous clinical trials are essential to validate the potential benefits of H-Glu-Glu-Leu-OH before it can be commercialized. However, preliminary data from ongoing studies indicate encouraging results, paving the way for future clinical development.

The interdisciplinary nature of research involving H-Glu-Glu-Leu-OH underscores the importance of collaboration between chemists, biochemists, pharmacologists, and clinicians. Such collaboration ensures that compounds like 189080-99-7 are developed with a comprehensive understanding of their mechanisms of action and potential therapeutic applications.

In conclusion, compound with CAS no. 189080-99-7 and product name H-Glu-Glu-Leu-OH represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for investigating novel therapeutic strategies across multiple disease areas. As research continues to uncover new insights into its mechanisms of action, 189080-99-7 holds significant promise for improving patient outcomes in the future.